N-benzyl-4-methoxy-3-[(methylamino)sulfonyl]benzamide

• IUPAC Name: N-benzyl-4-methoxy-3-(methylsulfamoyl)benzamide
• InChI: InChI=1S/C16H18N2O4S/c1-17-23(20,21)15-10-13(8-9-14(15)22-2)16(19)18-11-12-6-4-3-5-7-12/h3-10,17H,11H2,1-2H3,(H,18,19)
• InChI Key: DCAWYWIMAKALBM-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(C=CC(=C1)C(=O)NCC2=CC=CC=C2)OC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-benzyl-4-methoxy-3-[(methylamino)sulfonyl]benzamide often involves multi-step reactions, including the addition of carbamoylsilane to N-sulfonylimines under catalyst-free conditions, yielding α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides with good to excellent yields. This process exemplifies the complexity and precision required in synthesizing such compounds (Liu, Guo, & Chen, 2015).

Molecular Structure Analysis

Investigations into the molecular structure of similar compounds have utilized X-ray single crystal diffraction technique, IR spectroscopy, and quantum chemical computation. For example, a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide was analyzed, revealing its crystallization in a triclinic system and providing insights into its geometric and electronic properties (Demir et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving N-benzyl-4-methoxy-3-[(methylamino)sulfonyl]benzamide derivatives often entail complex interconversions and modifications to enhance their pharmacological profile. A study on the pharmacokinetics of a related 5-hydroxytryptamine receptor antagonist and its metabolites highlighted the significance of sulfoxide and sulfide metabolites, demonstrating the intricate balance between chemical stability and biological activity (Kuo, Poole, Hwang, & Cheng, 1993).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, play a crucial role in the compound's applicability in various domains. The synthesis and analysis of N-p-Methylbenzyl benzamide, for instance, included solid-phase synthesis techniques and crystal structure determination, offering valuable information on the compound's physical characteristics and potential applications (Luo & Huang, 2004).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological molecules, are critical for the compound's utility in scientific research and potential therapeutic applications. Studies on similar benzamide derivatives have explored their antimicrobial activities, revealing promising results against acetylcholinesterase enzyme, indicating the compound's potential for further exploration in biologically relevant contexts (Fatima et al., 2013).

Mechanism of Action

Target of Action

The primary target of N-benzyl-4-methoxy-3-(methylsulfamoyl)benzamide is human glucokinase (GK) . GK is a cytosolic enzyme primarily expressed in pancreatic β-cells and liver hepatocytes . It plays a crucial role in glucose metabolism by converting glucose to glucose-6-phosphate .

Mode of Action

N-benzyl-4-methoxy-3-(methylsulfamoyl)benzamide acts as an allosteric activator of GK . It binds to the allosteric site of the GK protein, enhancing its catalytic action . This results in an increased transformation of glucose to glucose-6-phosphate .

Biochemical Pathways

The activation of GK by N-benzyl-4-methoxy-3-(methylsulfamoyl)benzamide affects the glycolysis pathway . By increasing the conversion of glucose to glucose-6-phosphate, it enhances the downstream glycolytic process, leading to increased glucose utilization and decreased blood glucose levels .

Result of Action

The activation of GK by N-benzyl-4-methoxy-3-(methylsulfamoyl)benzamide leads to significant hypoglycemic effects . By enhancing glucose utilization, it helps to lower blood glucose levels, which can be beneficial in the management of type-2 diabetes .

Safety and Hazards

As with any chemical compound, handling “N-benzyl-4-methoxy-3-[(methylamino)sulfonyl]benzamide” would require appropriate safety precautions. Benzamides can be harmful if swallowed.

Future Directions

Future research could explore the potential applications of this compound, such as its possible antiviral effects.